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Compound of Interest

Methanone, (3,4-dinitrophenyl)(4-
Compound Name:

fluorophenyil)-
CAS No.: 97183-75-0
Cat. No.: B11835635

Get Quote

Technical Support Center: Hydrogenation of
Dinitrobenzophenones

This guide provides in-depth technical assistance for researchers, scientists, and drug
development professionals encountering challenges with the catalytic hydrogenation of
dinitrobenzophenones. The focus is on resolving common solubility issues that can impede
reaction progress and product yield. The information presented herein is a synthesis of
established chemical principles and practical, field-proven insights.

Troubleshooting Guide: Addressing Common
Experimental Hurdles

This section is designed to help you diagnose and resolve specific issues you may encounter
during the hydrogenation of dinitrobenzophenones.
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Issue 1: My reaction is sluggish, has stalled, or shows
low to no conversion.

A slow or stalled reaction is one of the most common problems, often directly linked to the poor
solubility of the dinitrobenzophenone starting material.

Q: What are the primary causes of a stalled hydrogenation reaction with

dinitrobenzophenones?

A: The most likely culprits are related to the catalyst, the reaction conditions, or the substrate
and solvent system. A systematic approach is the best way to pinpoint the issue.[1]

o Poor Substrate Solubility: Dinitrobenzophenones are often highly crystalline solids with
limited solubility in common hydrogenation solvents like ethanol or ethyl acetate.[2] If the
substrate is not adequately dissolved, the reaction becomes a slow, solid-liquid-gas three-
phase system, severely limiting the reaction rate.[1]

o Catalyst Inactivity: The catalyst's active sites can be compromised.

o Poisoning: Impurities such as sulfur compounds or certain nitrogen-containing
heterocycles in your starting material or solvent can irreversibly bind to the catalyst's
active sites, rendering it useless.[1]

o Deactivation: Improper storage or handling of the catalyst can lead to oxidation or loss of
activity. Pyrophoric catalysts like Raney Nickel are particularly sensitive.[1]

o Insufficient Loading: The amount of catalyst may be too low for the scale of your reaction.
A typical starting point for Pd/C is 5-10 mol% relative to the substrate.[1]

e Suboptimal Reaction Conditions:

o Inadequate Hydrogen Pressure: For some substrates, the atmospheric pressure provided
by a hydrogen balloon is insufficient to drive the reaction to completion. Higher pressures,
often achieved with a Parr hydrogenator, may be necessary.[1]

o Poor Agitation: Inefficient stirring fails to create the necessary mixing between the solid
catalyst, the dissolved substrate, and the gaseous hydrogen, which is critical for a good
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reaction rate.[1]
Q: How can | improve the solubility of my dinitrobenzophenone to restart a stalled reaction?
A: Improving solubility is often the key to a successful hydrogenation.

e Solvent System Optimization: While standard solvents like methanol, ethanol, and ethyl
acetate are common starting points, a single solvent may not be sufficient.[1][3]

o Co-solvents: Introducing a co-solvent can dramatically improve solubility. For example,
using a mixture of methanol and tetrahydrofuran (THF) can be effective.

o Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide
(DMSO) can be excellent for dissolving difficult substrates, but be aware that they can be
harder to remove during workup and may affect catalyst activity.

o Temperature Adjustment: Gently heating the reaction mixture can significantly increase the
solubility of the dinitrobenzophenone.[4] However, be cautious, as excessive heat can lead
to side reactions, such as the reduction of the carbonyl group, or catalyst deactivation.[1] A
temperature range of 25-80°C is generally considered suitable.[4]

» Change in Concentration: High concentrations of the substrate can sometimes lead to
catalyst deactivation.[1] If you are facing solubility issues, it is often better to work with a
more dilute solution.

Troubleshooting Workflow for Low Conversion

Caption: A troubleshooting workflow for low or no conversion in dinitrobenzophenone
hydrogenation.

Issue 2: I'm observing the formation of byproducts and
poor chemoselectivity.

A key challenge in the hydrogenation of dinitrobenzophenones is the selective reduction of the
two nitro groups to amines without reducing the central carbonyl group.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
http://curlyarrow.blogspot.com/2010/01/catalytic-hydrogenation-part-ii-tips.html
https://www.talos-chem.com/Analysis-of-the-reasons-why-the-hydrogenation-catalytic-reaction-process-is-too-slow-1-id3091180.html
https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
https://www.talos-chem.com/Analysis-of-the-reasons-why-the-hydrogenation-catalytic-reaction-process-is-too-slow-1-id3091180.html
https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11835635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q: My main product is the diaminobenzhydrol, not the diaminobenzophenone. How can |
prevent the reduction of the carbonyl group?

A: The reduction of the carbonyl group is a common side reaction, especially under harsh
conditions. The nitro group is generally more readily reduced than a carbonyl group.[5] To
improve selectivity for the diaminobenzophenone, consider the following:

o Catalyst Selection: The choice of catalyst is crucial.

o Palladium on Carbon (Pd/C) is often the catalyst of choice for nitro group reductions due
to its high activity and generally good selectivity.[6][7]

o Platinum-based catalysts (e.g., Pt/C or PtO2) can be more active but may also be more
prone to over-reduction, including the reduction of the aromatic rings or the carbonyl
group, especially at higher temperatures and pressures.[1][8]

o Raney Nickel is another effective catalyst but can also be quite reactive and may lead to
over-reduction if not used under carefully controlled conditions.[6]

o Reaction Conditions: Milder conditions favor the reduction of the more reactive nitro groups.

o Lower Hydrogen Pressure: Use the lowest pressure that still allows the reaction to
proceed at a reasonable rate. Often, a hydrogen balloon is sufficient.

o Room Temperature: Many nitro group hydrogenations proceed well at room temperature.
[1] Only apply gentle heat if necessary to improve solubility.

o Transfer Hydrogenation: This can be a much milder and safer alternative to using high-
pressure hydrogen gas.[1] Common hydrogen donors include ammonium formate or formic
acid in the presence of a catalyst like Pd/C or Pt/C.[9][10] This method often shows excellent
chemoselectivity for the reduction of nitro groups in the presence of other reducible
functionalities.

Table 1: Comparison of Common Hydrogenation Catalysts
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Typical Loading
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Highly active, can be i )
Higher risk of over-
used for more _
5% Pt/C 5-10 ) reduction (carbonyl,
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aromatic rings).[8]

[1]
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Pd(OH)2/C ] High activity can lead
5-10 often effective when o
(Pearlman's) to a loss of selectivity.

others fail.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best all-around solvent system for the hydrogenation of
dinitrobenzophenones?

A: There is no single "best" solvent, as the optimal choice depends on the specific substitution
pattern of your dinitrobenzophenone. However, a good starting point is a polar protic solvent
like methanol or ethanol.[3] These solvents are effective at solvating the polar nitro groups and
typically have good solubility for hydrogen gas. If solubility is still an issue, a mixture of
methanol/THF or ethanol/ethyl acetate often provides the necessary solvating power while
maintaining good reaction conditions.

Q2: Can the pH of the reaction medium affect the hydrogenation?

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
https://air.unimi.it/retrieve/handle/2434/463352/1084333/rev%20Review-nitro%20red2016.docx
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
https://pdf.benchchem.com/134/troubleshooting_guide_for_the_catalytic_hydrogenation_of_nitroaromatics.pdf
http://curlyarrow.blogspot.com/2010/01/catalytic-hydrogenation-part-ii-tips.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11835635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A: Yes, the pH can have a significant impact. For the reduction of nitroarenes to anilines, acidic
conditions can sometimes be beneficial. For instance, using acetic acid as a solvent or co-
solvent can protonate the resulting amine, potentially altering its electronic properties and
preventing it from poisoning the catalyst.[3] However, the effect of pH is complex and substrate-
dependent, and it can influence reaction rates and selectivity.[11][12]

Q3: My product, the diaminobenzophenone, seems to be insoluble and is crashing out of the
solution. What should | do?

A: This is a common observation. The product, diaminobenzophenone, has very different
physical properties, including solubility, compared to the dinitro starting material. The formation
of intermolecular hydrogen bonds in the diamino product can significantly reduce its solubility in
less polar solvents. If the product precipitates, it can coat the catalyst and halt the reaction. To
address this, you can:

e Add more of the primary solvent.

 Introduce a more polar co-solvent, such as methanol or a small amount of acetic acid, to
keep the product in solution until the reaction is complete.

Q4: Is there a way to avoid using flammable hydrogen gas?

A: Yes, Catalytic Transfer Hydrogenation (CTH) is an excellent and often safer alternative.[1]
Instead of gaseous Hz, a hydrogen donor molecule is used.

e Common Donors: Ammonium formate (HCOONHa4), formic acid (HCOOH), and cyclohexene
are frequently used.[1][9]

o Catalyst: Pd/C is a very effective catalyst for CTH.[10]

o Advantages: This method avoids the need for specialized high-pressure equipment and can
be performed in standard laboratory glassware. It is also known for its high chemoselectivity.
[10]

Decision Tree for Hydrogenation Method
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Caption: A decision-making guide for choosing between traditional catalytic hydrogenation and
transfer hydrogenation.

Experimental Protocols

Protocol 1: General Procedure for Catalytic
Hydrogenation using a Hydrogen Balloon

This protocol provides a general starting point. The solvent system and catalyst may need to be
optimized for your specific dinitrobenzophenone.

» Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the
dinitrobenzophenone (1.0 eq) in a suitable solvent or solvent mixture (e.g., methanol/THF,
aiming for a concentration of 0.1-0.5 M).[1]

¢ Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or
argon) for 5-10 minutes to remove all oxygen.

o Catalyst Addition: Under a positive pressure of inert gas, carefully add the 10% Pd/C catalyst
(5-10 mol%).[1]

e Hydrogen Introduction: Evacuate the flask and backfill with hydrogen gas from a balloon.
Repeat this process three times to ensure the atmosphere is fully replaced with hydrogen.

e Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous stirring is
essential to ensure good mixing of the three phases.[1]

e Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is completely
consumed.

o Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the
system with an inert gas.[1]

« Filtration: Dilute the reaction mixture with a solvent that fully dissolves the product (e.g.,
methanol or acetone) and filter through a pad of Celite® to remove the catalyst. Caution: Do
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not allow the catalyst to dry on the filter paper, as it can be pyrophoric.[13] Wash the filter
cake with additional solvent.

« |solation: Combine the filtrate and washings, and remove the solvent under reduced
pressure to obtain the crude diaminobenzophenone, which can be purified further if
necessary.

References

e Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available at: [Link]

» ResearchGate. (2015). Effects of solvents on catalytic hydrogenation process of m-
dinitrobenzene to produce m-phenylenediamine. Available at: [Link]

e Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Available at: [Link]

» Blaser, H. U, et al. (2016). Recent Developments in the Reduction of Aromatic and Aliphatic
Nitro Compounds to Amines. ACS Catalysis. Available at: [Link]

e Google Patents. (1982). Process for preparing m,m'-dinitrobenzophenone.

e Tundo, P., & Sello, G. (2012). Recent Developments in the Reduction of Aromatic and
Aliphatic Nitro Compounds to Amines. Accounts of Chemical Research. Available at: [Link]

» ResearchGate. Evaluation of hydrogenation catalysts for selective nitro reduction. Available
at: [Link]

e ResearchGate. (2017, February 2). Hydrogenation of 1,4-Dimethoxy-2,3-dinitrobenzene?
Available at: [Link]

e Taylor & Francis Online. (2007, December 4). Catalytic Transfer Hydrogenation of Aromatic
Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon. Available
at: [Link]

» ResearchGate. (2025, August 6). Liquid-phase hydrogenation of m-dinitrobenzene over
platinum catalysts. Available at: [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://ehs.stanford.edu/wp-content/uploads/Hydrogenation-Fact-Sheet-1.pdf
https://www.organic-chemistry.org/namedreactions/nitro-reduction.shtm
https://www.researchgate.net/publication/281675704_Effects_of_solvents_on_catalytic_hydrogenation_process_of_m-dinitrobenzene_to_produce_m-phenylenediamine
https://www.organic-chemistry.org/synthesis/N-H/amines.shtm
https://pubs.acs.org/doi/10.1021/acscatal.6b01821
https://pubs.acs.org/doi/abs/10.1021/ar200225v
https://www.researchgate.net/figure/Evaluation-of-hydrogenation-catalysts-for-selective-nitro-reduction-conditions-were-10-mL_tbl2_280031853
https://www.researchgate.net/post/Hydrogenation_of_14-Dimethoxy-23-dinitrobenzene
https://www.tandfonline.com/doi/abs/10.1080/00397918508063623
https://www.researchgate.net/publication/257833075_Liquid-phase_hydrogenation_of_m-dinitrobenzene_over_platinum_catalysts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11835635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

MDPI. (2018, November 30). Mechanochemical Catalytic Transfer Hydrogenation of
Aromatic Nitro Derivatives. Available at: [Link]

Reddit. (2022, January 21). Hydrogenation reaction tips and tricks. Available at: [Link]

ACS Publications. (2015, July 29). Selective Hydrogenation of Halogenated Nitroaromatics
to Haloanilines in Batch and Flow. Available at: [Link]

Frontiers. (2019, August 27). Efficient Transfer Hydrogenation of Nitro Compounds to Amines
Enabled by Mesoporous N-Stabilized Co-Zn/C. Available at: [Link]

PMC. (2023, November 11). Exploring Hydrogen Sources in Catalytic Transfer
Hydrogenation: A Review of Unsaturated Compound Reduction. Available at: [Link]

ChemRxiv. Demonstrating the electron-proton transfer mechanism of aqueous phase 4-
nitrophenol hydrogenation on supported metal catalyst. Available at: [Link]

Curly Arrow. (2010, January 25). Catalytic Hydrogenation Part Il - Tips and Tricks. Available
at: [Link]

Stanford Environmental Health & Safety. (2023, July 15). HYDROGENATION | FACT
SHEET. Available at: [Link]

AZoM. (2016, July 11). Catalytic Hydrogenation Reaction. Available at: [Link]

ResearchGate. Kinetics and mechanism of the hydrogenation of m-dinitrobenzene to m-
phenylenediamine. Available at: [Link]

SpringerLink. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a
tutorial review. Available at: [Link]

CyberLeninka. (2020). ORIENTATION OF BENZOPHENONE DINITRO DERIVATIVES
MONO-REDUCTION. Available at: [Link]

ResearchGate. (2014, June 30). Why do | not observe a product in Pd/C catalyzed
hydrogenation? Available at: [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.mdpi.com/1420-3049/23/12/3183
https://www.reddit.com/r/Chempros/comments/s94b3b/hydrogenation_reaction_tips_and_tricks/
https://pubs.acs.org/doi/10.1021/acs.oprd.5b00160
https://www.frontiersin.org/articles/10.3389/fchem.2019.00589/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10660029/
https://chemrxiv.org/engage/chemrxiv/article-details/62f438a0f287019987a049dc
http://curlyarrow.blogspot.com/2010/01/catalytic-hydrogenation-part-ii-tips.html
https://ehs.stanford.edu/wp-content/uploads/Hydrogenation-Fact-Sheet.pdf
https://www.azom.com/article.aspx?ArticleID=12959
https://www.researchgate.net/publication/329592478_Kinetics_and_mechanism_of_the_hydrogenation_of_m-dinitrobenzene_to_m-phenylenediamine
https://link.springer.com/article/10.1007/s44211-024-00566-x
https://cyberleninka.ru/article/n/orientation-of-benzophenone-dinitro-derivatives-mono-reduction
https://www.researchgate.net/post/Why_do_I_not_observe_a_product_in_Pd_C_catalyzed_hydrogenation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11835635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

ScienceDirect. Quantitative understanding of solvent effects on Pd catalyzed hydrogenation
reactions. Available at: [Link]

PMC. Sequential hydrogenation of nitroaromatics to alicyclic amines via highly-dispersed
Ru—Pd nanoparticles anchored on air-exfoliated C3N4 nanosheets. Available at: [Link]

Chemistry LibreTexts. (2015, July 15). 12.2: Catalytic Hydrogenation. Available at: [Link]

ResearchGate. (2011, February). Effect of pH on the Nitrite Hydrogenation Mechanism over
Pd/AI203 and Pt/ Al203: Details Obtained with ATR-IR Spectroscopy. Available at: [Link]

Scilit. Kinetics of Liquid-Phase Catalytic Hydrogenation of Benzophenone to Benzhydrol.
Available at: [Link]

PMC. Effect of Solution pH on the Dual Role of Dissolved Organic Matter in Sensitized
Pollutant Photooxidation. Available at: [Link]

RSC Publishing. (2024, September 10). Exclusive catalytic hydrogenation of nitrobenzene
toward p-aminophenol over atomically precise Au36(SR)24 clusters. Available at: [Link]

RSC Publishing. Unraveling hydrogen-induced reconstruction of Pd catalysts and their
impact on the anthraquinone hydrogenation mechanism: a combined PSO-DFT study.
Available at: [Link]

RSC Publishing. Solvatochromic probes for detecting hydrogen-bond-donating solvents.
Available at: [Link]

MDPI. (2025, January 9). Theoretical Study on the Effect of Pd/Zn Ratio on Benzene
Hydrogenation Catalytic Activity and Selectivity. Available at: [Link]

Google Patents. Catalytic hydrogenation of halonitrobenzene compounds.

OAE Publishing Inc. (2024, October 17). Efficient selective hydrogenation of phenylacetylene
over Pd-based rare earth dual-atomic catalysts. Available at: [Link]

PMC. (2025, March 12). Impact of Reactant Dissolution in the Kinetics of a Catalytic
Hydrogenation for the Production of Argatroban. Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S002195171730101X
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9740523/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Alkene_and_Alkyne_Addition_Reactions/12.02%3A_Catalytic_Hydrogenation
https://www.researchgate.net/publication/259163259_Effect_of_pH_on_the_Nitrite_Hydrogenation_Mechanism_over_PdAl2O3_and_Pt_Al2O3_Details_Obtained_with_ATR-IR_Spectroscopy
https://www.scilit.net/article/10.1007/bf02699808
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3204908/
https://pubs.rsc.org/en/content/articlelanding/2024/sc/d4sc02700j
https://pubs.rsc.org/en/content/articlelanding/2024/cy/d4cy00877c
https://pubs.rsc.org/en/content/articlelanding/2019/cc/c9cc07471a
https://www.mdpi.com/2073-4344/15/1/107
https://www.explorationpub.com/Journals/exploration/article/view/1841
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8959141/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11835635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

¢ YouTube. (2016, December 23). Catalytic Hydrogenation of Alkenes - Heterogeneous
Catalysts. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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